Cas no 2612-26-2 (2-N-Butylpropane-1,3-diol)

2-N-Butylpropane-1,3-diol Properties

Names and Identifiers

• 2-Butylpropane-1,3-diol
• 2-n-Butylpropane-1,3-diol
• 1,3-Propanediol, 2-butyl-
• 2-butyl-1,3-propanediol
• FT-0658126
• AKOS015914828
• SB66670
• 2-(Hydroxymethyl)hexan-1-ol
• A818188
• MFCD00799395
• 2-n-butyl-1,3-propanediol
• SCHEMBL747294
• 2612-26-2
• 1-Hexanol, 2-(hydroxymethyl)-
• CS-W016543
• DTXSID60383604
• AS-76277
• AMY15528
• +Expand

• MDL： MFCD00799395
• InChIKey： SIMYRXPCIUXDGR-UHFFFAOYSA-N
• Inchi： 1S/C7H16O2/c1-2-3-4-7(5-8)6-9/h7-9H,2-6H2,1H3
• SMILES： CCCCC(CO)CO

Computed Properties

• Exact Mass: 132.11500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 132.115
• Heavy Atom Count: 9
• Complexity: 50.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 0.77740
• PSA: 40.46000
• Refractive Index: 1.45
• Boiling Point: 242.8°Cat760mmHg
• Flash Point: 112.3°C
• Color/Form: Not available
• Solubility: Not available
• Density: 0.947

2-N-Butylpropane-1,3-diol Security Information

• Safety Instruction： S26-S36
• Risk Phrases：R20/21; R65
• Risk Phrases： 20/21-65

2-N-Butylpropane-1,3-diol Customs Data

• HS CODE：2905399090
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%